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Compound of Interest

Compound Name: PF-6274484

Cat. No.: B610052

Essential Safety and Handling Guide for PF-
6274484

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and
disposal of PF-6274484, a potent covalent EGFR kinase inhibitor. The following procedural
guidance is designed to answer specific operational questions and ensure the safe use of this

compound in a laboratory setting.

Key Safety and Handling Data

All personnel must be fully aware of the potential hazards and necessary precautions before
working with PF-6274484. The following tables summarize essential quantitative and qualitative

safety information.
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Property

Value

Chemical Name

N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-

methoxy-6-quinazolinyl]-2-propenamide

CAS Number 1035638-91-5
Molecular Formula C18H14CIFN402
Molecular Weight 372.78
Appearance Solid

Storage Temperature -20°C

Hazard ldentification

Precautionary Statement

Acute Toxicity

The toxicological properties have not been
thoroughly investigated. Handle as a potentially

hazardous substance.

Skin Contact

May cause skin irritation. Avoid contact with

skin.

Eye Contact

May cause eye irritation. Avoid contact with

eyes.
Inhalation May be harmful if inhaled. Avoid breathing dust.
Ingestion May be harmful if swallowed.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure risk.

All PPE should be inspected prior to use and must meet the standards outlined by your

institution's safety plan.[1]
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Protection Type

Required Equipment

Standard/Specification

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile)

EN374 or equivalent[2]

Eye/Face Protection

Safety glasses with side

shields or goggles

EN166 or ANSI Z87.1[2]

Skin and Body

Laboratory coat, disposable

gown as needed

Impervious to hazardous
drugs[1][3]

Respiratory

Use in a well-ventilated area or
under a fume hood. If
ventilation is inadequate, use a
NIOSH-approved respirator.

Follow institutional guidelines.

PPE Workflow

The following diagram outlines the correct sequence for donning and doffing PPE to ensure

maximum protection and prevent contamination.
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Donning Sequence

1. Lab Coat/Gown

'

2. Safety Glasses/Goggles

'

3. Gloves (Two Pairs Recommended)

ChemicaiHandling

Work within a Fume Hood

Doffing %equence

1. Outer Gloves

'

2. Lab Coat/Gown

'

3. Inner Gloves

'

4. Safety Glasses/Goggles

Click to download full resolution via product page

Caption: Recommended PPE Donning and Doffing Sequence.

Operational and Disposal Plans
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Strict adherence to the following operational and disposal protocols is essential for laboratory
safety and environmental protection.

Handling and Storage

o Engineering Controls: Always handle PF-6274484 in a chemical fume hood to minimize
inhalation exposure.[2] Ensure an eyewash station and safety shower are readily accessible.

o Safe Handling: Avoid generating dust. Ground and bond all transfer equipment to prevent
static discharge.[2] Do not eat, drink, or smoke in handling areas. Wash hands thoroughly
after handling.

o Storage: Store in a tightly sealed, properly labeled container at -20°C in a dry, well-ventilated
area.

Disposal Plan

Dispose of PF-6274484 and any contaminated materials as hazardous waste in accordance
with all federal, state, and local regulations. Do not allow the chemical to enter drains or
waterways.

Waste Stream Disposal Procedure

) Collect in a designated, sealed, and labeled
Unused/Expired Product ]
hazardous waste container.

Dispose of as hazardous waste. Do not reuse
disposable PPE.[1]

Contaminated PPE

Triple rinse with a suitable solvent. Collect the
Empty Containers rinsate as hazardous waste. Dispose of the

container as hazardous waste.

Spil Absorb with inert material, collect in a sealed
pifls : .
container, and dispose of as hazardous waste.

Disposal Workflow
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The following logical diagram illustrates the decision-making process for the proper disposal of
PF-6274484 and related waste.

Waste Generated

Is it Contaminated with PF-62744847?

Collect in Labeled

Hazardous Waste Container Dispose as Non-Hazardous Waste

Arrange for Licensed
Hazardous Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling PF-
6274484]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610052#personal-protective-equipment-for-handling-
pf-6274484]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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